3-Bromo-6-methoxy-2-methylbenzaldehyde

• IUPAC Name: 3-bromo-6-methoxy-2-methylbenzaldehyde
• InChI: InChI=1S/C9H9BrO2/c1-6-7(5-11)9(12-2)4-3-8(6)10/h3-5H,1-2H3
• InChI Key: XWXNJPWLQZECQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C=O)OC)Br
• Molecular Formula: C9H9BrO2
• Molecular Weight: 229.07 g/mol

Description

• Storage Conditions : Store in an inert atmosphere at room temperature .

Scientific Research Applications

Synthesis and Chemical Transformations

• Bromination Reactions and Derivatives Formation : Bromination of hydroxybenzaldehydes can result in various brominated derivatives, as demonstrated in studies where bromination led to the formation of different bromo-hydroxybenzaldehydes (Otterlo et al., 2004). Similarly, various brominated benzaldehyde derivatives have been synthesized from different precursors (Chen Bing-he, 2008).

• Formation of Complex Organic Compounds : The synthesis of complex organic molecules often involves brominated benzaldehyde derivatives as intermediates. For instance, the creation of complex isoxazol compounds used in biomedical applications has been explored, using bromophenyl derivatives as intermediates (Y. E. Ryzhkova et al., 2020).

Potential Biological and Medicinal Applications

• Antioxidant Activity : Brominated benzaldehyde derivatives have been evaluated for their antioxidant properties. A study synthesized and assessed the antioxidant activity of 3-bromo-4-hydroxy-5-methoxybenzaldehyde and related compounds, showing potential in this area (Chairul Rijal et al., 2022).

• Cytotoxicity Studies for Cancer Treatment : Schiff bases derived from bromobenzaldehyde and their derivatives have been tested for cytotoxicity against breast cancer cells, indicating potential for future drug development (Mohammed Hekmat Azzawi & M. Hussein, 2022).

• Spectroscopic Analysis and Chemical Characterization : Spectroscopic studies, such as FT-IR and NMR, have been conducted on brominated benzaldehyde derivatives to understand their chemical properties and reactivity, which is crucial for their application in various fields (V. Balachandran et al., 2013).

• Structural Studies for Material Science : X-ray crystallography and other structural analysis techniques have been employed to elucidate the structures of bromobenzaldehyde derivatives, contributing to material science and molecular engineering (Guo-Biao Cao, 2009).

Safety and Hazards

• Safety Precautions : Use appropriate protective equipment (P280). In case of contact with eyes, rinse cautiously with water (P305+P351+P338) .

Synthesis routes and methods

Procedure details

2-Methoxy-6-methylbenzaldehyde (7.32 g, 0.049 mol) in carbon tetrachloride (183 ml) was cooled to −10° C., and iron powder (150 mg, 0.002 mol) was added to it. Bromine (3.0 ml, 0.058 mol) was added over a period of 10 minutes. The mixture was stirred for 1 hour and then poured into water (225 ml). The organic layer was washed with sodium thiosulfate solution (2×50 ml), water (50 ml) and brine solution (50 ml). The organic layer was dried over sodium sulfate and concentrated under reduced pressure to give 3-Bromo-6-methoxy-2-methyl-benzaldehyde (10.32 g, 92.5%).